Cas no 13700-02-2 (2-Chloroethyl Methanethiosulfonate)

• Product Name: 2-Chloroethyl Methanethiosulfonate
• CAS No: 13700-02-2
• MF: C₃H₇ClO₂S₂
• MW: 174.669477701187
• CID: 824761
• Update Time: 2025-05-21

2-Chloroethyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Chloroethyl Methanethiosulfonate
• S-(2-chloroethyl) methanesulfonothioate
• 2-Chloro-ethanethiol Methanesulfonate
• Methanesulfonothioic Acid S-(2-Chloroethyl) Ester

• Inchi： 1S/C3H7ClO2S2/c1-8(5,6)7-3-2-4/h2-3H2,1H3
• InChI Key： LMGGUMRZPMEEEK-UHFFFAOYSA-N
• SMILES： S(CCCl)S(=O)(=O)C

Computed Properties

• Exact Mass: 173.95800

Experimental Properties

• Stability/Shelf Life: Moisture Sensitive
• PSA: 67.82000
• LogP: 1.99880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls

Additional information on 2-Chloroethyl Methanethiosulfonate

Recent Advances in the Application of 2-Chloroethyl Methanethiosulfonate (CAS: 13700-02-2) in Chemical Biology and Pharmaceutical Research

2-Chloroethyl Methanethiosulfonate (CAS: 13700-02-2) is a versatile chemical reagent widely used in chemical biology and pharmaceutical research. This compound, known for its ability to modify cysteine residues in proteins, has recently gained attention for its applications in targeted drug delivery, protein engineering, and the study of protein-protein interactions. Recent studies have explored its potential in developing novel therapeutics and diagnostic tools, leveraging its unique reactivity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Chloroethyl Methanethiosulfonate as a key intermediate in the synthesis of thiol-reactive prodrugs. The researchers successfully conjugated the compound with anticancer agents, enabling targeted release in tumor microenvironments. This approach significantly reduced off-target effects and improved therapeutic efficacy in preclinical models. The study highlights the compound's potential in precision medicine applications.

In protein engineering, 2-Chloroethyl Methanethiosulfonate has been employed as a crosslinking agent to stabilize protein structures. A recent Nature Chemical Biology paper (2024) reported its use in creating stabilized antibody fragments with enhanced thermal stability and resistance to proteolytic degradation. This advancement has important implications for the development of biologics with improved shelf-life and in vivo performance.

The compound's mechanism of action involves the formation of disulfide bonds with cysteine residues, a property that has been exploited in novel drug delivery systems. Research published in Advanced Drug Delivery Reviews (2023) described a pH-responsive nanocarrier system utilizing 2-Chloroethyl Methanethiosulfonate as a trigger for controlled drug release. The system demonstrated remarkable specificity in acidic tumor environments, showcasing the compound's utility in smart drug delivery platforms.

Recent safety and pharmacokinetic studies have further expanded the potential applications of 2-Chloroethyl Methanethiosulfonate. A comprehensive toxicological evaluation published in Chemical Research in Toxicology (2024) established favorable safety profiles for various derivatives, paving the way for clinical translation. The study also provided insights into structure-activity relationships that could guide future molecular design.

Looking forward, the unique properties of 2-Chloroethyl Methanethiosulfonate continue to inspire innovative applications across multiple domains of biomedical research. Ongoing clinical trials are evaluating its derivatives as novel therapeutics for various conditions, while emerging technologies in chemical proteomics are leveraging its reactivity for target identification and validation. The compound's versatility ensures its continued relevance in advancing both fundamental research and therapeutic development.